Cas no 61111-55-5 (2-Cyclopentene-1-methanol, 1-[(phenylmethoxy)methyl]-)

• Product Name: 2-Cyclopentene-1-methanol, 1-[(phenylmethoxy)methyl]-
• CAS No: 61111-55-5
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 491579
• PubChem ID: 71399271
• Update Time: 2025-04-19

2-Cyclopentene-1-methanol, 1-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-methanol, 1-[(phenylmethoxy)methyl]-
• [1-(phenylmethoxymethyl)cyclopent-2-en-1-yl]methanol
• {1-[(Benzyloxy)methyl]cyclopent-2-en-1-yl}methanol
• 61111-55-5
• DTXSID20820641

• Inchi： 1S/C14H18O2/c15-11-14(8-4-5-9-14)12-16-10-13-6-2-1-3-7-13/h1-4,6-8,15H,5,9-12H2
• InChI Key： LOLLNTBDOVODDE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1(CO)C=CCC1

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46